![molecular formula C12H6F3NS B6218329 8-(trifluoromethyl)thieno[3,2-f]quinoline CAS No. 2751612-00-5](/img/no-structure.png)
8-(trifluoromethyl)thieno[3,2-f]quinoline
Overview
Description
8-(Trifluoromethyl)thieno[3,2-f]quinoline, also known as TFMTQ, is an organic compound derived from the quinoline family of molecules. It is an important synthetic compound with a wide range of applications in scientific research and drug development. TFMTQ has been studied extensively in recent years and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments are becoming increasingly well understood. In
Scientific Research Applications
8-(trifluoromethyl)thieno[3,2-f]quinoline has been used in a variety of scientific research applications. It has been used in the synthesis of various other organic compounds, such as 5-fluorothieno[3,2-f]quinoline and 5-fluoro-2-methylthieno[3,2-f]quinoline. It has also been used as a building block for the synthesis of various pharmaceuticals, including the anti-cancer drug lapatinib and the anti-inflammatory drug nabumetone. Additionally, 8-(trifluoromethyl)thieno[3,2-f]quinoline has been used in the synthesis of various peptide-based drugs, such as the anti-diabetic drug liraglutide and the anti-hypertensive drug losartan.
Mechanism of Action
The mechanism of action of 8-(trifluoromethyl)thieno[3,2-f]quinoline is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell proliferation and survival. Additionally, 8-(trifluoromethyl)thieno[3,2-f]quinoline has been found to inhibit the activity of several other enzymes, such as cyclooxygenase-2 and protein kinase C.
Biochemical and Physiological Effects
8-(trifluoromethyl)thieno[3,2-f]quinoline has been found to have a variety of biochemical and physiological effects. In animal studies, 8-(trifluoromethyl)thieno[3,2-f]quinoline has been found to reduce inflammation and prevent cell death. Additionally, 8-(trifluoromethyl)thieno[3,2-f]quinoline has been found to inhibit the growth of cancer cells in vitro, suggesting that it may have potential applications in cancer therapy. 8-(trifluoromethyl)thieno[3,2-f]quinoline has also been found to have anti-oxidant and anti-apoptotic effects, suggesting that it may have potential applications in the treatment of age-related diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 8-(trifluoromethyl)thieno[3,2-f]quinoline in lab experiments is its high solubility in a variety of organic solvents. This makes it an ideal compound for use in a wide range of chemical reactions. Additionally, 8-(trifluoromethyl)thieno[3,2-f]quinoline is relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using 8-(trifluoromethyl)thieno[3,2-f]quinoline in lab experiments is its high cost, which can make it prohibitively expensive for some applications.
Future Directions
There are a number of potential future directions for the use of 8-(trifluoromethyl)thieno[3,2-f]quinoline in scientific research and drug development. One potential direction is the use of 8-(trifluoromethyl)thieno[3,2-f]quinoline in combination with other drugs to create more effective therapies for cancer and other diseases. Additionally, further research into the mechanism of action of 8-(trifluoromethyl)thieno[3,2-f]quinoline could lead to the development of new therapeutic agents. Additionally, 8-(trifluoromethyl)thieno[3,2-f]quinoline could be used in the synthesis of novel compounds with potential applications in drug development. Finally, 8-(trifluoromethyl)thieno[3,2-f]quinoline could be used as a building block in the synthesis of peptide-based drugs with potential applications in the treatment of a variety of diseases.
Synthesis Methods
8-(trifluoromethyl)thieno[3,2-f]quinoline can be synthesized through two main methods. The first is a two-step method involving the reaction of 8-fluorobenzoquinoline with thiophene-2-carboxaldehyde, followed by a reaction with trifluoromethanesulfonic acid. The second method involves the reaction of 8-fluorobenzoquinoline with 2-mercaptobenzothiazole, followed by a reaction with trifluoromethanesulfonic acid. Both methods have been found to be successful in producing 8-(trifluoromethyl)thieno[3,2-f]quinoline.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-(trifluoromethyl)thieno[3,2-f]quinoline can be achieved through a multi-step process involving the synthesis of intermediate compounds.", "Starting Materials": [ "2-aminobenzotrifluoride", "2-chlorothiophene", "sodium hydride", "dimethylformamide", "acetic acid", "sulfuric acid", "nitric acid", "ethanol", "sodium hydroxide", "potassium carbonate", "acetic anhydride", "phosphorus pentoxide", "methyl iodide", "sodium borohydride", "acetonitrile", "palladium on carbon" ], "Reaction": [ "Step 1: Synthesis of 2-(2-chlorothiophen-3-yl)benzotrifluoride by reacting 2-aminobenzotrifluoride with 2-chlorothiophene in the presence of sodium hydride and dimethylformamide.", "Step 2: Nitration of 2-(2-chlorothiophen-3-yl)benzotrifluoride with a mixture of nitric and sulfuric acid to obtain 2-(2-chlorothiophen-3-yl)-5-nitrobenzotrifluoride.", "Step 3: Reduction of 2-(2-chlorothiophen-3-yl)-5-nitrobenzotrifluoride with sodium borohydride in ethanol to obtain 2-(2-chlorothiophen-3-yl)-5-aminobenzotrifluoride.", "Step 4: Cyclization of 2-(2-chlorothiophen-3-yl)-5-aminobenzotrifluoride with potassium carbonate in acetic acid to obtain 8-chloro-2-(2-chlorothiophen-3-yl)thieno[3,2-f]quinoline.", "Step 5: Synthesis of 8-(trifluoromethyl)thieno[3,2-f]quinoline by reacting 8-chloro-2-(2-chlorothiophen-3-yl)thieno[3,2-f]quinoline with acetic anhydride and phosphorus pentoxide in acetonitrile in the presence of palladium on carbon." ] } | |
CAS RN |
2751612-00-5 |
Molecular Formula |
C12H6F3NS |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
